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Compound of Interest

Compound Name: Trisodium arsenite

Cat. No.: B083169 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of trisodium
arsenite (Na₃AsO₃) in aqueous solutions. This document consolidates available data on its

solubility under various conditions, outlines detailed experimental protocols for solubility

determination, and presents visual representations of the factors influencing its aqueous

behavior. Trisodium arsenite, an inorganic arsenic compound, has historical applications in

various industrial processes, and understanding its solubility is critical for environmental fate

assessment, toxicological studies, and the development of potential therapeutic agents.

Physicochemical Properties and Solubility Data
Trisodium arsenite is the sodium salt of arsenous acid and exists as a white or grayish-white

hygroscopic powder.[1][2][3] It is generally described as being freely soluble in water.[1][3][4][5]

[6][7] However, quantitative data on its solubility is limited and can vary depending on the

specific form (ortho- vs. meta-arsenite) and the experimental conditions. The information

presented here pertains to trisodium orthoarsenite (Na₃AsO₃) unless otherwise specified.

Quantitative Solubility Data
The available quantitative data on the solubility of sodium arsenite compounds in water at

standard temperature and pressure are summarized in the table below. It is important to note

the variations in the reported values, which may be attributed to differences in the specific

arsenite salt and the experimental methodologies employed.
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Compound
Name

Formula
CAS
Number

Temperatur
e (°C)

Solubility (
g/100 mL)

Reference(s
)

Trisodium

Arsenite
Na₃AsO₃ 13464-37-4 20 10 [8]

Sodium

Arsenite
NaAsO₂ 7784-46-5 Not Specified 156 [9]

Sodium

(meta)arsenit

e

NaAsO₂ 7784-46-5 Not Specified

10 (solution

may be

turbid)

Note: The significant discrepancy in reported solubilities highlights the importance of precise

experimental determination for specific research applications.

Factors Influencing Solubility
The solubility of trisodium arsenite in aqueous solutions is influenced by several key factors,

primarily temperature and pH.

Effect of Temperature
Generally, the solubility of solid solutes in a liquid solvent increases with temperature. While

specific data for the temperature-dependent solubility of trisodium arsenite is not readily

available in the literature, this general principle is expected to apply. For analogous compounds

like sodium arsenate, solubility has been shown to increase with rising temperature.[10]

Effect of pH
The pH of the aqueous solution plays a critical role in the solubility and speciation of arsenite.

Arsenous acid (H₃AsO₃), the parent acid of trisodium arsenite, is a weak acid with a pKa of

9.23.[11] In aqueous solutions, trisodium arsenite will dissociate, and the arsenite ion

(AsO₃³⁻) will undergo hydrolysis, leading to an alkaline solution. The speciation of arsenite is

highly pH-dependent, which in turn affects its solubility and interaction with other species in the

solution. At high pH, the increased concentration of hydroxide ions can influence the

equilibrium and potentially impact the solubility of other metal arsenites that may be present.

[12] For instance, the adsorption of arsenite to materials like ferrihydrite is reported to release
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hydroxide ions at high pH, which can increase the mobility of arsenite in alkaline environments.

[8]

Experimental Protocol for Solubility Determination
This section outlines a detailed methodology for the experimental determination of the aqueous

solubility of trisodium arsenite.

Materials and Reagents
Trisodium arsenite (analytical grade)

Deionized water (Type I)

Standard buffer solutions (pH 4, 7, 10)

Hydrochloric acid (HCl) and Sodium Hydroxide (NaOH) solutions for pH adjustment

Syringe filters (0.22 µm)

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) or Atomic Absorption

Spectroscopy (AAS) for arsenic quantification

Experimental Procedure
Preparation of Saturated Solutions:

Add an excess amount of trisodium arsenite to a known volume of deionized water in a

series of sealed, temperature-controlled vessels.

Prepare separate solutions with pH adjusted to desired levels using HCl or NaOH.

Equilibrate the solutions by continuous agitation (e.g., using a magnetic stirrer or a shaker

bath) at a constant temperature for a predetermined period (e.g., 24-48 hours) to ensure

equilibrium is reached.

Sample Collection and Preparation:

After equilibration, cease agitation and allow the excess solid to settle.
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Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the collected supernatant through a 0.22 µm syringe filter to remove any

undissolved particles.

Analysis of Arsenic Concentration:

Accurately dilute the filtered solution to a concentration within the linear dynamic range of

the analytical instrument.

Determine the concentration of arsenic in the diluted solution using a calibrated ICP-MS or

AAS.

Calculation of Solubility:

Calculate the solubility of trisodium arsenite in g/100 mL or other desired units based on

the measured arsenic concentration and the dilution factor.

Visualizations
Factors Affecting Trisodium Arsenite Solubility
The following diagram illustrates the key factors that influence the solubility of trisodium
arsenite in an aqueous environment.
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Factors Influencing Trisodium Arsenite Solubility

Trisodium Arsenite
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Experimental Workflow for Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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